![molecular formula C17H13NO3 B8496628 4-Cyanophenyl 4-[(prop-2-en-1-yl)oxy]benzoate CAS No. 73376-34-8](/img/structure/B8496628.png)
4-Cyanophenyl 4-[(prop-2-en-1-yl)oxy]benzoate
Cat. No. B8496628
Key on ui cas rn:
73376-34-8
M. Wt: 279.29 g/mol
InChI Key: VMEDDXTXFHSFNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05554706
Procedure details
15.0 g of PPE, 4.00 g (22.4 mmol) of the compound (12) and 2.66 g (22.3 mmol) of p-cyanophenol were dissolved in ml of chloroform under an argon gas atmosphere and the whole was stirred at room temperature overnight. After addition of water to the reaction mixture, the whole was extracted with methylene chloride. After removal of the solvent by distillation, the residue was purified by silica gel column chromatography to obtain 4.80 g of p-cyanophenyl p-allyloxybenzoate (17) as a white solid (yield: 76.7%).
Yield
76.7%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:4][C:5]1[CH:13]=[CH:12][C:8]([C:9]([OH:11])=[O:10])=[CH:7][CH:6]=1)[CH:2]=[CH2:3].[C:14]([C:16]1[CH:21]=[CH:20][C:19](O)=[CH:18][CH:17]=1)#[N:15].O>C(Cl)(Cl)Cl>[CH2:1]([O:4][C:5]1[CH:13]=[CH:12][C:8]([C:9]([O:11][C:19]2[CH:20]=[CH:21][C:16]([C:14]#[N:15])=[CH:17][CH:18]=2)=[O:10])=[CH:7][CH:6]=1)[CH:2]=[CH2:3]
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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Type
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reactant
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Smiles
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C(C=C)OC1=CC=C(C(=O)O)C=C1
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Name
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|
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Quantity
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2.66 g
|
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=C1)O
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the whole was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the whole was extracted with methylene chloride
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CUSTOM
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Type
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CUSTOM
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Details
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After removal of the solvent
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DISTILLATION
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Type
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DISTILLATION
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Details
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by distillation
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C(C=C)OC1=CC=C(C(=O)OC2=CC=C(C=C2)C#N)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: PERCENTYIELD | 76.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
